Cas no 1431555-30-4 (6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile)

• Product Name: 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile
• CAS No: 1431555-30-4
• MF: C₉H₈F₃N₃
• MW: 215.175131797791
• MDL: MFCD24369738
• CID: 4699992
• Update Time: 2025-10-28

6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile
• 6-(dimethylamino)-4-(trifluoromethyl)pyridine-2-carbonitrile
• PC400698
• 2-Cyano-6-(dimethylamino)-4-(trifluoromethyl)pyridine

• MDL： MFCD24369738
• Inchi： 1S/C9H8F3N3/c1-15(2)8-4-6(9(10,11)12)3-7(5-13)14-8/h3-4H,1-2H3
• InChI Key： SNZOYGXACFHHSG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Topological Polar Surface Area: 39.9

Additional information on 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile

Recent Advances in the Study of 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile (CAS: 1431555-30-4)

6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile (CAS: 1431555-30-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. Recent studies have explored its potential applications in drug discovery, particularly as a versatile building block for the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

The compound's structure, featuring a trifluoromethyl group and a dimethylamino substituent, confers distinct physicochemical properties that make it an attractive scaffold for medicinal chemistry. Recent synthetic methodologies have focused on optimizing the preparation of 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile, with emphasis on improving yield and purity. Advances in catalytic processes, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient access to this compound and its derivatives.

In the context of biological activity, preliminary studies have identified 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile as a promising candidate for targeting specific enzymes and receptors. For instance, its derivatives have shown inhibitory effects against kinases involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. Additionally, the compound's ability to modulate protein-protein interactions has been investigated, opening new avenues for the development of novel therapeutics.

Recent pharmacological evaluations have further elucidated the compound's mechanism of action. In vitro assays demonstrated that 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile exhibits selective binding affinity for certain biological targets, with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization. Moreover, computational modeling studies have provided insights into the structural determinants of its bioactivity, facilitating the design of more potent analogs.

Despite these promising developments, challenges remain in the translation of 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile (CAS: 1431555-30-4) represents a valuable scaffold in medicinal chemistry, with demonstrated biological activities and synthetic versatility. Ongoing research efforts are expected to yield further insights into its applications, paving the way for the development of novel therapeutics. This brief underscores the importance of continued exploration of this compound and its derivatives in the pursuit of innovative drug candidates.